Cas no 2167098-95-3 (2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid)
2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid
- 2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
- [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 2-amino-7-methyl-
-
- Inchi: 1S/C8H8N4O2/c1-4-2-3-12-6(5(4)7(13)14)10-8(9)11-12/h2-3H,1H3,(H2,9,11)(H,13,14)
- InChI Key: AUSVUKNUQXELPW-UHFFFAOYSA-N
- SMILES: C12=NC(N)=NN1C=CC(C)=C2C(O)=O
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- pka: -0.47±0.41(Predicted)
2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274778-0.05g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 0.05g |
$1272.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-0.1g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 0.1g |
$1332.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-0.25g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 0.25g |
$1393.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-0.5g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 0.5g |
$1453.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-1.0g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 1g |
$1515.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-2.5g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 2.5g |
$2969.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-5.0g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 5g |
$4391.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-10.0g |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 10g |
$6512.0 | 2023-06-08 | ||
| Enamine | EN300-1274778-50mg |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 50mg |
$1272.0 | 2023-10-01 | ||
| Enamine | EN300-1274778-100mg |
2-amino-7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
2167098-95-3 | 100mg |
$1332.0 | 2023-10-01 |
2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid
Introduction to 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid (CAS No. 2167098-95-3)
2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167098-95-3, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the triazoloapyridine class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of multiple nitrogen-containing rings in its structure endows it with a rich chemical diversity, making it a promising candidate for further investigation in various therapeutic applications.
The molecular structure of 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid consists of a triazole ring fused with an apyridine moiety, which is further functionalized with an amino group at the 2-position and a carboxylic acid group at the 8-position. The 7-methyl substituent enhances the steric and electronic properties of the molecule, contributing to its overall pharmacokinetic behavior. This specific arrangement of functional groups makes it an intriguing subject for synthetic modifications and biological evaluations.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for their antimicrobial, anticancer, and anti-inflammatory properties. The triazoloapyridine core has shown promise in these areas due to its ability to interact with biological targets in multiple ways. For instance, studies have demonstrated that compounds within this class can inhibit enzymes involved in cellular proliferation and signal transduction pathways. The carboxylic acid group in 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid provides a site for further derivatization, allowing chemists to explore different analogs with tailored biological activities.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been particularly interested in its interaction with bacterial enzymes and receptors. Preliminary studies suggest that derivatives of 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid may exhibit potent activity against resistant strains of bacteria by interfering with essential metabolic pathways. This is particularly relevant in the context of rising antibiotic resistance worldwide.
The synthesis of 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors to form the triazole ring followed by coupling reactions to introduce the apyridine moiety. The introduction of the amino and carboxylic acid groups is achieved through selective functionalization techniques such as nucleophilic substitution or oxidation-reduction reactions.
The pharmacological profile of 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid has been the focus of several recent studies. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines by inducing apoptosis or inhibiting key enzymes involved in tumor growth. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. These findings highlight its potential as a therapeutic agent for treating chronic inflammatory diseases and cancer.
The solubility and stability of 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid are critical factors that influence its formulation and bioavailability. Studies have shown that this compound exhibits moderate solubility in water due to the presence of the carboxylic acid group but tends to be less soluble in organic solvents. This profile suggests that formulations requiring aqueous delivery systems may be more suitable for clinical applications. Furthermore,its stability under various storage conditions has been evaluated to ensure long-term viability and efficacy.
The toxicological profile of 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid is another important consideration for its potential use in medicine. Preliminary toxicology studies have indicated that this compound is relatively well-tolerated at low doses but may cause mild gastrointestinal discomfort at higher concentrations. Further studies are needed to fully characterize its safety profile and identify any potential long-term adverse effects.
The future directions for research on 2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid include exploring its mechanism of action in greater detail and developing novel derivatives with enhanced potency and selectivity. Advances in computational chemistry and structure-based drug design are expected to play a crucial role in this endeavor by providing insights into how this compound interacts with biological targets at the molecular level.
Additionally,there is growing interest in using 2-amino-7-methyl - 1 , 2 , 4 tri azo lo 1 , 5 - ap y rid ine - 8 - car box y l ic ac id as a starting material for synthesizing more complex molecules through combinatorial chemistry approaches。 This strategy allows researchers to rapidly generate libraries of derivatives with diverse structural features, which can then be screened for biological activity。 Such an approach holds promise for identifying new therapeutic agents with unique mechanisms of action。
In conclusion,2-amino - 7 - me thyl - 1 , 2 , 4 tri azo lo 1 , 5 - ap y rid ine - 8 - car box y l ic ac id (CAS No .2167098 -95 -3) is a structurally interesting heterocyclic compound with significant potential in medicinal chemistry。 Its unique scaffold ,functional groups ,and preliminary biological activities make it an attractive candidate for further investigation。 As research continues to uncover new therapeutic applications ,this compound is likely to play an important role in the development of next-generation pharmaceuticals。
2167098-95-3 (2-amino-7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)